Cas no 62322-80-9 (Benzoic acid, 2-(3-oxo-3-phenyl-1-propenyl)-)

• Product Name: Benzoic acid, 2-(3-oxo-3-phenyl-1-propenyl)-
• CAS No: 62322-80-9
• MF: C₁₆H₁₂O₃
• MW: 252.264684677124
• CID: 449325
• PubChem ID: 69737826
• Update Time: 2025-04-19

Benzoic acid, 2-(3-oxo-3-phenyl-1-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(3-oxo-3-phenyl-1-propenyl)-
• 2-(3-oxo-3-phenylprop-1-enyl)benzoic acid
• NQVMXJURHZVMKR-UHFFFAOYSA-N
• 2-(3-Oxo-3-phenylprop-1-en-1-yl)benzoic acid
• 62322-80-9
• chalcone carboxylic acid
• DTXSID30741237

• Inchi： 1S/C16H12O3/c17-15(13-7-2-1-3-8-13)11-10-12-6-4-5-9-14(12)16(18)19/h1-11H,(H,18,19)
• InChI Key： NQVMXJURHZVMKR-UHFFFAOYSA-N
• SMILES： O=C(C=CC1C=CC=CC=1C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 252.07866
• Monoisotopic Mass: 252.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37